Cas no 946245-03-0 (4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide)

• Product name: 4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide
• CAS No: 946245-03-0
• MF: C₂₄H₂₉N₅O₂
• MW: 419.51936507225
• CID: 6411119
• PubChem ID: 27621671

4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide
• 4-butoxy-N-(4-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)benzamide
• F2077-0458
• AKOS002054032
• 946245-03-0
• 4-butoxy-N-(4-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)benzamide
• 4-butoxy-N-[4-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]benzamide

• Inchi： 1S/C24H29N5O2/c1-5-6-15-31-21-13-7-18(8-14-21)23(30)26-19-9-11-20(12-10-19)27-24-25-17(2)16-22(28-24)29(3)4/h7-14,16H,5-6,15H2,1-4H3,(H,26,30)(H,25,27,28)
• InChI Key： BDLFTYXGFQNRDU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2=NC(C)=CC(N(C)C)=N2)C=C1)(=O)C1=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 419.23212518g/mol
• Monoisotopic Mass: 419.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 79.4Ų

Additional information on 4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide

4-Butoxy-N-(4-{4-(Dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide (CAS No. 946245-03-0): An Overview

4-Butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide (CAS No. 946245-03-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide is characterized by a central pyrimidine ring substituted with a dimethylamino and a methyl group at the 4 and 6 positions, respectively. The benzamide moiety is attached to the phenyl ring, which itself is linked to the pyrimidine ring through an amino group. The butoxy substituent on the benzamide ring adds to the overall complexity and hydrophobicity of the molecule, potentially influencing its pharmacokinetic properties.

Recent studies have highlighted the potential of 4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative effects, 4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide has also been studied in detail. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. However, further optimization may be necessary to improve its solubility and permeability, which are critical factors for drug delivery.

Toxicity studies have shown that 4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be advanced to clinical trials. These assessments typically include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

The development of 4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, preclinical studies are being conducted to evaluate its efficacy in animal models of various diseases.

In conclusion, 4-butoxy-N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide (CAS No. 946245-03-0) represents a promising lead compound in the field of medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent for cancer and inflammatory diseases. Continued research and clinical evaluation will be crucial in determining its full potential as a future drug.